2-({5-[(4-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide

Specification

• CAS No.: 578718-77-1
• Molecular Formula: C18H13ClF3N3OS3
• Molecular Weight: 476.0 g/mol
• IUPAC Name: 2-[[5-[(4-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• Standard InChI: InChI=1S/C18H13ClF3N3OS3/c19-12-7-5-11(6-8-12)9-27-16-24-25-17(29-16)28-10-15(26)23-14-4-2-1-3-13(14)18(20,21)22/h1-8H,9-10H2,(H,23,26)
• Standard InChI Key: IEMWVFGGWOQNBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NN=C(S2)SCC3=CC=C(C=C3)Cl

Introduction

Structural and Molecular Characteristics

Core Architecture and Functional Groups

The molecule’s backbone consists of a 1,3,4-thiadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. At position 5 of the thiadiazole, a sulfanyl group bridges to a 4-chlorobenzyl substituent, while position 2 hosts another sulfanyl linkage connected to an acetamide group. The acetamide’s nitrogen is further substituted with a 2-(trifluoromethyl)phenyl group, introducing steric and electronic complexity.

Key structural features include:

• Thiadiazole ring: Imparts rigidity and influences electronic distribution.

• Sulfanyl groups: Enhance solubility and serve as potential sites for redox reactions.

• 4-Chlorobenzyl moiety: Contributes hydrophobic character and may modulate receptor binding.

• Trifluoromethylphenyl group: Introduces strong electron-withdrawing effects and metabolic stability.

Molecular Formula and Physicochemical Properties

The molecular formula is C₁₈H₁₃ClF₃N₃OS₃, with a molar mass of 475.96 g/mol. Computational models predict a planar thiadiazole ring with substituents adopting orthogonal orientations to minimize steric clashes. The trifluoromethyl group induces a pronounced dipole moment, while the chlorobenzyl group enhances lipophilicity (logP ≈ 3.8).

Table 1: Structural Descriptors

Property	Value
Molecular Formula	C₁₈H₁₃ClF₃N₃OS₃
Molar Mass (g/mol)	475.96
logP (Predicted)	3.8 ± 0.2
Hydrogen Bond Donors	1 (NH of acetamide)
Hydrogen Bond Acceptors	5 (S, O, N atoms)

Synthesis and Chemical Reactivity

Synthetic Pathways

The compound is synthesized via a multi-step protocol:

• Thiadiazole ring formation: Cyclization of thiosemicarbazide derivatives under acidic conditions.

• Sulfanyl group introduction: Nucleophilic substitution using mercapto intermediates.

• Acetamide coupling: Reaction of 2-mercapto-thiadiazole with chloroacetyl chloride, followed by amidation with 2-(trifluoromethyl)aniline.

Critical parameters include:

• Temperature control (<60°C) to prevent ring decomposition.

• Use of anhydrous solvents (e.g., DMF) to avoid hydrolysis of reactive intermediates.

• Chromatographic purification to isolate the final product (typical yield: 45–55%).

Table 2: Optimization of Synthesis Steps

Step	Conditions	Yield (%)
Thiadiazole formation	HCl (conc.), 50°C, 4h	68
Sulfanyl substitution	K₂CO₃, DMF, RT, 12h	72
Acetamide coupling	Et₃N, CH₂Cl₂, 0°C→RT, 24h	55

Biological Activity and Mechanism

Pharmacological Screening

While direct bioactivity data for this compound remains limited, structural analogs demonstrate:

• Anticancer potential: Thiadiazoles inhibit tubulin polymerization (IC₅₀: 1.2–4.7 μM in HeLa cells).

• Antimicrobial effects: Sulfanyl-containing derivatives show MIC values of 8–32 μg/mL against S. aureus and E. coli.

• Enzyme inhibition: Analogous compounds suppress COX-2 (65% inhibition at 10 μM) and EGFR kinase (IC₅₀: 0.8 μM).

Putative Mechanism of Action

The compound’s mechanism may involve:

• DNA intercalation: Planar thiadiazole ring inserting into DNA base pairs.

• Protein binding: Sulfanyl groups coordinating with cysteine residues in enzymatic pockets.

• Membrane disruption: Lipophilic substituents altering microbial cell permeability.

Comparative Analysis with Structural Analogs

Table 3: Activity Comparison of Thiadiazole Derivatives

Compound	Anticancer (IC₅₀, μM)	Antimicrobial (MIC, μg/mL)	LogP
Target compound	Under investigation	Under investigation	3.8
N-(1,3,4-Thiadiazol-2-yl)acetamide	12.4	64	1.2
5-Trifluoromethylthiadiazole	3.1	16	2.9
4-Chlorobenzyl-thiadiazole	5.8	28	3.5

The target compound’s trifluoromethyl and chlorobenzyl groups likely enhance both potency and pharmacokinetic profiles compared to simpler analogs.

Applications and Future Directions

Medicinal Chemistry

• Antineoplastic agent development: Optimizing solubility via PEGylation of sulfanyl groups.

• Antibiotic adjuvants: Combating multidrug-resistant pathogens through efflux pump inhibition.

Materials Science

• Ligands for metal-organic frameworks (MOFs): Sulfanyl groups acting as coordination sites for Cu(II) and Fe(III).

• Organic semiconductors: Thiadiazole core enabling charge transport in thin-film transistors.